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Introduction

5(6)-Carboxy-eosin is a versatile fluorescent dye belonging to the xanthene class,
characterized by its bright green fluorescence and a reactive carboxylic acid group. This
functional group allows for its conjugation to a wide array of biomolecules, making it a valuable
tool in fluorescence microscopy for visualizing cellular structures, tracking molecules, and
probing physiological parameters. Its utility is further expanded by its pH-sensitive fluorescence
and its properties as a photosensitizer. These application notes provide detailed protocols and
guantitative data for the effective use of 5(6)-Carboxy-eosin in various fluorescence
microscopy applications.

Photophysical and Chemical Properties

A comprehensive understanding of the photophysical properties of 5(6)-Carboxy-eosin is
crucial for designing and interpreting fluorescence microscopy experiments. The following table
summarizes key quantitative data for the dye.
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Property Value Reference
Excitation Maximum (Aex) ~522 nm
Emission Maximum (Aem) ~545 nm

Molar Extinction Coefficient (g) ~83,000 cm~*M~t at pH 9.0

] High (similar to fluorescein,
Quantum Yield (®)

~0.9)
pKa ~3.5-45
N Soluble in DMSO and aqueous
Solubility
buffers at pH > 6
Molecular Weight 682.08 g/mol

Key Applications & Protocols
Intracellular pH Measurement

The fluorescence intensity of 5(6)-Carboxy-eosin is sensitive to pH, making it a useful
indicator for measuring intracellular pH (pHi). For intracellular applications, its membrane-
permeant diacetate form, 5(6)-Carboxy-eosin diacetate, is often used. Once inside the cell,
intracellular esterases cleave the acetate groups, trapping the fluorescent and pH-sensitive
form of the dye.

Experimental Protocol: Ratiometric Measurement of Intracellular pH

This protocol outlines the steps for loading cells with 5(6)-Carboxy-eosin diacetate and
performing ratiometric fluorescence imaging to determine pHi. Ratiometric imaging corrects for
variations in dye concentration, cell path length, and excitation intensity.

Materials:
¢ 5(6)-Carboxy-eosin diacetate

e Pluronic F-127
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e DMSO

e Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer
 Calibration buffers of known pH (containing nigericin and high K+)

o Adherent or suspension cells

e Fluorescence microscope with appropriate filter sets for dual-excitation or dual-emission
ratiometry.

Protocol:

e Prepare a 1-5 mM stock solution of 5(6)-Carboxy-eosin diacetate in anhydrous DMSO.
Store protected from light at -20°C.

e Prepare a loading buffer: Dilute the stock solution into HBSS to a final concentration of 1-10
MM. To aid in dye solubilization, pre-mix the stock solution with an equal volume of 20% (w/v)
Pluronic F-127 in DMSO before diluting in HBSS.

e Cell Loading:

o

For adherent cells, wash the cells twice with HBSS.

[¢]

Incubate the cells in the loading buffer at 37°C for 30-60 minutes.

[¢]

Wash the cells twice with warm HBSS to remove extracellular dye.

[e]

Add fresh HBSS to the cells for imaging.
e Fluorescence Imaging:
o Image the cells using a fluorescence microscope.

o For dual-excitation ratiometry, sequentially excite the sample at two different wavelengths
(e.g., 490 nm and 440 nm for carboxyfluorescein derivatives) while collecting the emission
at a single wavelength (e.g., 535 nm).
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o For dual-emission ratiometry, excite at a single wavelength and collect emission at two
different wavelengths.

o Acquire images at both excitation/emission settings.

o Calibration:

o To generate a calibration curve, treat the loaded cells with calibration buffers of varying
known pH values (e.g., pH 5.5, 6.5, 7.5, 8.5).

o These buffers should contain a high concentration of potassium (to clamp the membrane
potential) and an ionophore such as nigericin (10 uM) to equilibrate the intracellular and
extracellular pH.

o Acquire ratiometric images for each calibration buffer.

o Plot the ratio of fluorescence intensities against the corresponding pH values to generate
a standard curve.

o Data Analysis:
o Calculate the ratio of the fluorescence intensities from the experimental samples.
o Determine the intracellular pH by interpolating this ratio on the calibration curve.

Workflow for Intracellular pH Measurement

Prepare Dye Loading Solution »_| Load Cells with Dye »_| Wash Cells to Remove Acquire Dual-Wavelength
(5(6)-Carboxy-eosin diacetate in HBSS) "1 (37°C, 30-60 min) Extracellular Dye Fluorescence Images

% Calculate Fluorescence Ratio
[—b and Determine pHi

Perform In Situ Calibration
(Nigericin/High K+ Buffers)

y
Y

Click to download full resolution via product page

Caption: Workflow for intracellular pH measurement using 5(6)-Carboxy-eosin diacetate.
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Labeling of Proteins and Other Biomolecules

The carboxylic acid group of 5(6)-Carboxy-eosin can be activated to an N-hydroxysuccinimide
(NHS) ester, which readily reacts with primary amines on proteins and other biomolecules to
form stable amide bonds. This allows for the fluorescent labeling of antibodies, peptides, and
other probes for various imaging applications.

Experimental Protocol: Protein Labeling with 5(6)-Carboxy-eosin NHS Ester

This protocol provides a general procedure for labeling proteins with 5(6)-Carboxy-eosin NHS
ester. The optimal dye-to-protein ratio should be determined empirically for each specific
protein.

Materials:

5(6)-Carboxy-eosin, N-hydroxysuccinimide ester

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Anhydrous DMSO

Size-exclusion chromatography column (e.g., Sephadex G-25)

Dialysis tubing or centrifugal filtration devices
Protocol:

» Prepare the protein solution: Dissolve the protein in a suitable amine-free buffer at a
concentration of 1-10 mg/mL.

o Prepare the dye stock solution: Immediately before use, dissolve the 5(6)-Carboxy-eosin
NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

e Conjugation Reaction:

o Slowly add a calculated amount of the dye stock solution to the protein solution while
gently stirring. The molar ratio of dye to protein can be varied from 5:1 to 20:1 to achieve
the desired degree of labeling.
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o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

 Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column pre-equilibrated with a suitable storage buffer (e.g., PBS).

o Alternatively, perform dialysis against the storage buffer or use centrifugal filtration devices
to remove the free dye.

o Characterization of the Conjugate:
o Determine the protein concentration using a protein assay (e.g., BCA assay).

o Measure the absorbance of the conjugate at the excitation maximum of the dye (~522 nm)
and at 280 nm.

o Calculate the degree of labeling (DOL) using the following formula: DOL = (A_max *
€_protein) / ((A_280 - (A_max * CF)) * ¢_dye) where A_max is the absorbance at the dye's
excitation maximum, A_280 is the absorbance at 280 nm, £_protein is the molar extinction
coefficient of the protein at 280 nm, €_dye is the molar extinction coefficient of the dye at
its excitation maximum, and CF is the correction factor for the dye's absorbance at 280
nm.

o Storage: Store the labeled protein at 4°C or -20°C, protected from light.

Protein Labeling Workflow

Prepare Protein Solution
(Amine-free buffer) }

Conjugation Reaction - Purify Conjugate »_| Characterize Conjugate — .
(1-2 hours, RT) "1 (size-exclusion/Dialysis) = (DOL calculation) | Store Labeled Protein

Prepare Dye Stock Solution
(Carboxy-eosin NHS in DMSO)

Click to download full resolution via product page
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Caption: Workflow for labeling proteins with 5(6)-Carboxy-eosin NHS ester.

Fluorescence Resonance Energy Transfer (FRET)
Microscopy

5(6)-Carboxy-eosin can serve as a donor or acceptor in a FRET pair to study molecular
interactions. Its spectral properties make it a suitable partner for red-emitting fluorophores like
Cy3 or TAMRA when used as a donor.

Experimental Protocol: Sensitized Emission FRET Microscopy

This protocol describes a method for detecting FRET between a 5(6)-Carboxy-eosin labeled
molecule (donor) and a red-emitting fluorophore labeled molecule (acceptor) using sensitized
emission.

Materials:
o Cells expressing or labeled with the donor- and acceptor-tagged molecules.

» Fluorescence microscope equipped with filter sets for the donor, acceptor, and FRET
channels.

Protocol:

o Sample Preparation: Prepare cells co-expressing or co-labeled with the donor (5(6)-
Carboxy-eosin) and acceptor fluorophores. Include control samples with only the donor and
only the acceptor.

e Image Acquisition:

o Donor Channel: Excite with the donor excitation wavelength (~520 nm) and collect
emission at the donor emission wavelength (~545 nm).

o Acceptor Channel: Excite with the acceptor excitation wavelength and collect emission at
the acceptor emission wavelength.
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o FRET Channel (Sensitized Emission): Excite with the donor excitation wavelength (~520
nm) and collect emission at the acceptor emission wavelength.

o Correction for Spectral Bleed-through:

o Image the donor-only sample using the FRET channel settings to determine the donor
bleed-through.

o Image the acceptor-only sample using the FRET channel settings to determine the
acceptor cross-excitation.

e FRET Analysis:

o Calculate the corrected FRET (cFRET) signal by subtracting the donor bleed-through and
acceptor cross-excitation from the raw FRET image.

o Various FRET efficiency calculation methods can be applied to the corrected images.

FRET Sensitized Emission Logic

Excitation

Donor Excitation

(~520 nm)

No FRET FRET Occurs

Emission

\

Donor Emission Acceptor Emission
(~545 nm) (Sensitized)

Click to download full resolution via product page

Caption: Logic of FRET sensitized emission with 5(6)-Carboxy-eosin as the donor.
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Concluding Remarks

5(6)-Carboxy-eosin is a robust and versatile fluorescent probe with broad applications in
fluorescence microscopy. Its utility in measuring intracellular pH, labeling biomolecules, and as
a FRET partner makes it an invaluable tool for cell biologists and drug development
professionals. The protocols provided here serve as a starting point for the successful
implementation of this dye in various experimental contexts. Researchers are encouraged to
optimize these protocols for their specific applications to achieve the best results.

» To cite this document: BenchChem. [Application Notes and Protocols: 5(6)-Carboxy-eosin in
Fluorescence Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556450/docs#application-notes-and-protocols-5-6-
carboxy-eosin-in-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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